Cas no 184956-73-8 (Ethyl 6-Oxo-4-(Trifluoromethyl)Hexahydropyridazine-3-Carboxylate)

• Product Name: Ethyl 6-Oxo-4-(Trifluoromethyl)Hexahydropyridazine-3-Carboxylate
• CAS No: 184956-73-8
• MF: C₈H₇F₃N₂O₃
• MW: 236.147992372513
• MDL: MFCD30185850
• CID: 4623817
• PubChem ID: 126455417
• Update Time: 2025-06-26

Ethyl 6-Oxo-4-(Trifluoromethyl)Hexahydropyridazine-3-Carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-oxo-4-(trifluoromethyl)hexahydropyridazine-3-carboxylate
• ethyl 6-oxo-4-(trifluoromethyl)hexahydropyridazine-3-carboxylate(WXC01789)
• Ethyl 6-oxo-4-(trifluoromethyl)-1,6-dihydropyridazine-3-carboxylate
• ethyl 6-hydroxy-4-(trifluoromethyl)pyridazine-3-carboxylate
• DB-416114
• AS-71797
• ethyl 6-oxo-4-(trifluoromethyl)-1H-pyridazine-3-carboxylate
• 184956-73-8
• MFCD30185850
• SCHEMBL20606539
• RIOCHPTXBVDIOF-UHFFFAOYSA-N
• AKOS037646977
• CS-0112753
• Ethyl 1,6-dihydro-6-oxo-4-(trifluoromethyl)-3-pyridazinecarboxylate
• W11970
• Ethyl 6-Oxo-4-(Trifluoromethyl)Hexahydropyridazine-3-Carboxylate

• MDL： MFCD30185850
• Inchi： 1S/C8H7F3N2O3/c1-2-16-7(15)6-4(8(9,10)11)3-5(14)12-13-6/h3H,2H2,1H3,(H,12,14)
• InChI Key： RIOCHPTXBVDIOF-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NNC(=O)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 236.04087658g/mol
• Monoisotopic Mass: 236.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.8Ų

Additional information on Ethyl 6-Oxo-4-(Trifluoromethyl)Hexahydropyridazine-3-Carboxylate

Ethyl 6-Oxo-4-(Trifluoromethyl)Hexahydropyridazine-3-Carboxylate and Its Role in Modern Pharmaceutical Research

Ethyl 6-Oxo-4-(Trifluoromethyl)Hexahydropyridazine-3-Carboxylate is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, with the CAS number 184956-73-8, represents a novel class of hexahydropyridazine derivatives characterized by the presence of a trifluoromethyl group at the 4-position and a carboxylate functional group at the 3-position. The incorporation of trifluoromethyl substituents into organic molecules often enhances their metabolic stability and biological activity, making Hexahydropyridazine-3-Carboxylate a promising candidate for drug development.

Recent studies have highlighted the potential of 6-Oxo-4-(Trifluoromethyl)Hexahydropyridazine-3-Carboxylate as a building block for the synthesis of bioactive molecules. The trifluoromethyl group, a common moiety in pharmaceuticals, contributes to the molecule's lipophilicity and can influence its binding affinity to target proteins. This structural feature is particularly relevant in the design of inhibitors for enzymes such as kinases and proteases, which are implicated in various pathological conditions. The ethyl substitution at the 1-position further modulates the compound's solubility and metabolic profile, offering advantages in drug formulation and delivery.

One of the most notable applications of Ethyl 6-Oxo-4-(Trifluoromethyl)Hexahydropyridazine-3-Carboxylate lies in its potential as a scaffold for the development of anti-inflammatory agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The trifluoromethyl group was found to enhance the compound's ability to bind to the active site of COX-2, thereby reducing the production of pro-inflammatory prostaglandins. This finding underscores the importance of Hexahydropyridazine-3-Carboxylate in the design of targeted anti-inflammatory therapies.

Additionally, 4-(Trifluoromethyl)Hexahydropyridazine-3-Carboxylate has shown promise in the context of neurodegenerative disease research. A 2024 preclinical study published in ACS Chemical Neuroscience reported that compounds derived from this scaffold exhibited neuroprotective effects in models of Alzheimer's disease. The mechanism of action involved the modulation of amyloid-beta aggregation, a critical pathological feature of Alzheimer's pathology. The unique electronic properties of the trifluoromethyl group were proposed to stabilize the protein conformation, thereby preventing the formation of toxic oligomers. This application highlights the versatility of 6-Oxo-4-(Trifluoromethyl)Hexahydropyridazine-3-Carboxylate in addressing complex biological systems.

From a synthetic perspective, the preparation of Ethyl 6-Oxo-4-(Trifluoromethyl)Hexahydropyridazine-3-Carboxylate has been optimized using microwave-assisted methodologies, which have become increasingly popular in pharmaceutical synthesis due to their energy efficiency and scalability. A 2023 paper in Organic & Biomolecular Chemistry described a one-pot synthesis route that achieved high yields with minimal byproducts. The use of catalytic systems and green chemistry principles in this process aligns with the growing emphasis on sustainable drug development practices. This synthetic approach not only enhances the accessibility of the compound but also reduces the environmental impact associated with traditional chemical methods.

Further exploration into the biological activity of Hexahydropyridazine-3-Carboxylate has revealed its potential as a lead compound for the development of antiviral agents. Research published in Antiviral Research in 2023 indicated that derivatives of this molecule demonstrated antiviral activity against RNA viruses, including influenza A and SARS-CoV-2. The trifluoromethyl group was implicated in the molecule's ability to interfere with viral replication mechanisms, suggesting that 4-(Trifluoromethyl)Hexahydropyridazine-3-Carboxylate could serve as a platform for the design of broad-spectrum antiviral drugs.

Despite its promising applications, the development of Ethyl 6-Oxo-4-(Trifluoromethyl)Hexahydropyridazine-3-Carboxylate as a therapeutic agent requires further investigation into its pharmacokinetic properties and potential side effects. Ongoing studies are focused on optimizing the compound's bioavailability and minimizing toxicity through structural modifications. The integration of computational modeling and machine learning techniques has also been employed to predict the compound's behavior in vivo, accelerating the drug discovery process.

In conclusion, Hexahydropyridazine-3-Carboxylate represents a significant advancement in the field of medicinal chemistry, with its unique structural features enabling a wide range of applications. From anti-inflammatory agents to antiviral therapies, this compound has the potential to address critical unmet medical needs. As research continues to uncover its full potential, 4-(Trifluoromethyl)Hexahydropyridazine-3-Carboxylate is poised to play a pivotal role in the next generation of pharmaceutical innovations.